Cas no 158439-85-1 (6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one)

• Product Name: 6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one
• CAS No: 158439-85-1
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• MDL: MFCD18651722
• CID: 1056531
• PubChem ID: 14920472
• Update Time: 2025-06-26

6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one Chemical and Physical Properties

Names and Identifiers

• 6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one
• 6-Nitrospiro[1,2,3,4-tetrahydroquinazoline-2,1'-cyclopentane]-4-one
• 6'-nitro-Spiro[cyclopentane-1,2'(1'H)-quinazolin]-4'(3'H)-one
• 6-NITROSPIRO[1,2,3,4-TETRAHYDROQUINAZOLINE-2,1`-CYCLOPENTANE]-4-ONE
• SY013259
• 6-Nitrospiro[1,2,3,4-tetrahydroquinazoline-2,1/'-cyclopentane]-4-one
• MFCD18651722
• DB-064222
• 6-Nitrospiro[1,2,3,4-tetrahydroquinazoline-2,1 inverted exclamation mark -cyclopentane]-4-one
• AC4561
• 6-nitrospiro[1,3-dihydroquinazoline-2,1'-cyclopentane]-4-one
• AKOS022183199
• CS-0447460
• 6-NITROSPIRO[1,2,3,4-TETRAHYDROQUINAZOLINE-2,1-CYCLOPENTANE]-4-ONE
• A883431
• 158439-85-1

• MDL： MFCD18651722
• Inchi： 1S/C12H13N3O3/c16-11-9-7-8(15(17)18)3-4-10(9)13-12(14-11)5-1-2-6-12/h3-4,7,13H,1-2,5-6H2,(H,14,16)
• InChI Key： OYTOIBTZZHOXMR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2NC2(CCCC2)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.09600
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 90.44000
• LogP: 2.69200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one

6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one (CAS No. 158439-85-1): A Comprehensive Overview

6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one (CAS No. 158439-85-1) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, belongs to the class of spirocyclic quinazolines, which are known for their diverse biological activities and potential therapeutic applications.

The spirocyclic structure of 6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one is characterized by the fusion of a cyclopentane ring and a quinazoline ring through a common carbon atom. This unique arrangement imparts the molecule with distinct chemical and physical properties, making it an intriguing subject for both academic and industrial research. The presence of the nitro group at the 6' position further enhances its reactivity and biological activity, contributing to its potential as a lead compound in drug discovery.

Recent studies have highlighted the antiproliferative and antitumor properties of 6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antitumor properties, 6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively modulate the activity of certain neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but preliminary findings suggest that the compound may act by reducing oxidative stress and inflammation in neuronal cells.

The synthesis of 6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one is a complex process that requires precise control over reaction conditions and reagents. Several synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of a cyclopentanone derivative with an appropriate amine followed by cyclization to form the spirocyclic structure. The introduction of the nitro group can be achieved through nitration reactions using nitric acid or other nitration agents.

The pharmacokinetic properties of 6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one have also been extensively studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development into a therapeutic agent.

Despite its potential therapeutic applications, 6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one also presents some challenges that need to be addressed before it can be advanced to clinical trials. One such challenge is its solubility in aqueous media, which can affect its bioavailability and efficacy. Researchers are actively exploring various strategies to improve its solubility, including the use of prodrugs and nanotechnology-based delivery systems.

In conclusion, 6'-Nitro-1'H-spiro[cyclopentane-1,2'-quinazolin]-4'(3'H)-one (CAS No. 158439-85-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.